Cas no 1249272-96-5 (2-(Piperidin-4-ylmethoxy)nicotinonitrile)

• Product Name: 2-(Piperidin-4-ylmethoxy)nicotinonitrile
• CAS No: 1249272-96-5
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5045658
• Update Time: 2025-07-18

2-(Piperidin-4-ylmethoxy)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-ylmethoxy)nicotinonitrile
• 2-(piperidin-4-ylmethoxy)pyridine-3-carbonitrile
• 2-(Piperidin-4-ylmethoxy)nicotinonitrile

• Inchi： 1S/C12H15N3O/c13-8-11-2-1-5-15-12(11)16-9-10-3-6-14-7-4-10/h1-2,5,10,14H,3-4,6-7,9H2
• InChI Key： CIGPIHJXEJNRRS-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=CC=CN=1)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 1.2
• Topological Polar Surface Area: 57.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-(Piperidin-4-ylmethoxy)nicotinonitrile

Introduction to 2-(Piperidin-4-ylmethoxy)nicotinonitrile (CAS No. 1249272-96-5)

2-(Piperidin-4-ylmethoxy)nicotinonitrile, with the CAS number 1249272-96-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a nicotinonitrile moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(Piperidin-4-ylmethoxy)nicotinonitrile is composed of a substituted piperidine ring linked to a nicotinonitrile group via an ether linkage. The piperidine ring, a six-membered cyclic amine, is known for its ability to modulate various biological processes, including neurotransmitter release and receptor binding. The nicotinonitrile group, on the other hand, is a versatile functional group that can participate in a wide range of chemical reactions and interactions.

Recent studies have highlighted the potential of 2-(Piperidin-4-ylmethoxy)nicotinonitrile in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of ion channels, which are implicated in conditions such as epilepsy and neuropathic pain. The ability to selectively modulate these channels makes 2-(Piperidin-4-ylmethoxy)nicotinonitrile an attractive target for drug development.

In addition to its neurological applications, 2-(Piperidin-4-ylmethoxy)nicotinonitrile has also been investigated for its potential anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(Piperidin-4-ylmethoxy)nicotinonitrile could be developed into a novel therapeutic agent for inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 2-(Piperidin-4-ylmethoxy)nicotinonitrile have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for oral administration. Furthermore, its low toxicity and high stability in biological systems enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Piperidin-4-ylmethoxy)nicotinonitrile in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-(Piperidin-4-ylmethoxy)nicotinonitrile (CAS No. 1249272-96-5) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the treatment of neurological disorders, inflammatory diseases, and other conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.